Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C27H25NO6S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: methyl 5-[(2,5-dimethylphenyl)sulfonyl-(4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C27H25NO6S/c1-16-7-10-20(11-8-16)26(29)28(35(31,32)24-14-17(2)6-9-18(24)3)21-12-13-23-22(15-21)25(19(4)34-23)27(30)33-5/h6-15H,1-5H3
• InChI Key: ZSLAKQAACVHWBD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)OC)C)S(=O)(=O)C4=C(C=CC(=C4)C)C

Description

Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate, also known as compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X involves the inhibition of specific enzymes, which leads to the modulation of various cellular pathways. For example, it has been shown to inhibit the activity of protein kinases, which are involved in cell signaling and proliferation. By inhibiting these enzymes, Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X can interfere with the growth and survival of cancer cells. Additionally, Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X has been found to modulate the activity of certain ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit several biochemical and physiological effects, which are dependent on its specific mode of action. For example, it has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X has been shown to reduce inflammation and pain, making it a potential candidate for the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X in lab experiments is its high potency and selectivity. It has been shown to exhibit activity at low concentrations, making it a cost-effective option for drug development. Additionally, the synthesis of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X has been optimized to ensure high yield and purity, making it a reliable Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate for use in lab experiments. However, one of the main limitations of using Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X is its potential toxicity, which must be carefully monitored in in vitro and in vivo experiments.

Future Directions

There are several future directions for the research and development of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X. One potential direction is the optimization of its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion. This could lead to the development of more effective and safe drugs based on Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X. Additionally, further studies are needed to elucidate the specific cellular pathways and targets of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X, which could provide insights into its potential applications in various disease conditions. Overall, the research on Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X is still in its early stages, and there is much to be explored in terms of its potential applications and mechanisms of action.

Synthesis Methods

The synthesis of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X involves several steps, including the condensation of 4-methylbenzoyl chloride with 2,5-dimethylphenylsulfonamide, followed by the reaction with 2-methyl-1-benzofuran-3-carboxylic acid and methyl chloroformate. The final product is obtained after purification and isolation through column chromatography. The synthesis of Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X has been optimized to ensure high yield and purity.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities, making it a promising candidate for drug development. Additionally, Methyl 5-[[(2,5-dimethylphenyl)sulfonyl](4-methylbenzoyl)amino]-2-methyl-1-benzofuran-3-carboxylate X has been found to inhibit the activity of certain enzymes, such as protein kinases, which play a crucial role in various cellular processes.